Cas no 83846-54-2 (Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester)
83846-54-2 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester
CAS No:83846-54-2
MF:C11H16O2
MW:180.243543624878
CID:728502
PubChem ID:44149600
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester
- methyl 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylate
- NS00062376
- DTXSID001003932
- EINECS 281-030-3
- 83846-54-2
- Methyl 3,3-dimethylbicyclo(2.2.1)hept-5-ene-2-carboxylate
-
- Inchi: 1S/C11H16O2/c1-11(2)8-5-4-7(6-8)9(11)10(12)13-3/h4-5,7-9H,6H2,1-3H3
- InChI Key: RHEKEOGQJMGRFN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C2C=CC(C2)C1(C)C)=O
Computed Properties
- Exact Mass: 180.115
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.032
- Boiling Point: 215.6°C at 760 mmHg
- Flash Point: 75°C
- Refractive Index: 1.487
Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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